N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-3-chlorobenzamide

• IUPAC Name: N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-3-chlorobenzamide
• InChI: InChI=1S/C20H12Cl2N2O2/c21-13-5-3-4-12(10-13)19(25)23-14-8-9-16(22)15(11-14)20-24-17-6-1-2-7-18(17)26-20/h1-11H,(H,23,25)
• InChI Key: BSXWVXFSYZFFGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)C3=C(C=CC(=C3)NC(=O)C4=CC(=CC=C4)Cl)Cl
• Molecular Formula: C20H12Cl2N2O2
• Molecular Weight: 383.2 g/mol

Description

N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-3-chlorobenzamide is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known as BCI-121, and it has been extensively studied for its biological and physiological effects.

Mechanism of Action

The mechanism of action of N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-3-chlorobenzamide involves the inhibition of glycogen synthase kinase-3β, which is involved in the regulation of various cellular processes such as cell proliferation, differentiation, and apoptosis. This inhibition leads to the activation of downstream signaling pathways that are involved in the regulation of various cellular processes.
Biochemical and Physiological Effects:
N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-3-chlorobenzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of glycogen synthase kinase-3β, which is involved in the regulation of various cellular processes such as cell proliferation, differentiation, and apoptosis. It has also been shown to have anti-inflammatory effects and to modulate the immune system.

Advantages and Limitations for Lab Experiments

The advantages of using N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-3-chlorobenzamide in lab experiments include its ability to inhibit the activity of glycogen synthase kinase-3β, which is involved in the regulation of various cellular processes. This compound has also been shown to have anti-inflammatory effects and to modulate the immune system. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-3-chlorobenzamide. One direction is to further investigate its potential applications in cancer research, neurology, and immunology. Another direction is to study its potential toxicity and safety in humans. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for different applications. Finally, the development of new derivatives of N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-3-chlorobenzamide may lead to the discovery of new compounds with improved efficacy and safety.

Synthesis Methods

The synthesis of N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-3-chlorobenzamide involves the reaction of 4-chloro-3-nitrobenzoic acid with 2-aminophenol and 2-amino-4-chlorophenol in the presence of a base such as potassium carbonate. This reaction results in the formation of 3-(1,3-benzoxazol-2-yl)-4-chlorophenylamine, which is then reacted with 3-chlorobenzoyl chloride to give N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-3-chlorobenzamide.

Scientific Research Applications

N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-3-chlorobenzamide has been extensively studied for its potential applications in various fields such as cancer research, neurology, and immunology. This compound has been shown to inhibit the activity of certain enzymes such as glycogen synthase kinase-3β, which is involved in the regulation of cell proliferation and apoptosis. It has also been shown to have anti-inflammatory effects and to modulate the immune system.